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Compound of Interest

Compound Name: 1-(3-Methoxypyridin-2-yl)ethanone

Cat. No.: B1321859

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of the compound 1-(3-Methoxypyridin-2-yl)ethanone (also known as 2-acetyl-3-
methoxypyridine). This document collates available data on its physical constants, provides
detailed experimental protocols for its synthesis and characterization, and presents a logical
workflow for its preparation.

Core Compound Properties

1-(3-Methoxypyridin-2-yl)ethanone is a substituted pyridine derivative with potential
applications as a building block in medicinal chemistry and materials science. A summary of its
key identifiers and physical properties is presented below.
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Property Value Source

CAS Number 379227-03-9 Commercial Suppliers
Molecular Formula CsHoNO:2 Commercial Suppliers
Molecular Weight 151.16 g/mol Commercial Suppliers

- _ 238.8 + 20.0 °C at 760 mmHg _ _
Boiling Point Sigma-Aldrich
(Calculated)

Not available (Described as a
Melting Point "Solid-Liquid Mixture" or Sigma-Aldrich, ChemicalBook

"colorless oil")

) Colorless to off-white solid- )
Physical Appearance o ) ChemicalBook
liquid mixture or colorless oil

Note on Physical State: The available data regarding the precise melting point of 1-(3-
Methoxypyridin-2-yl)ethanone is inconclusive. The description as both a "solid-liquid mixture"
and a "colorless oil" suggests that its melting point is likely near ambient room temperature.
Further experimental determination is required for a definitive value.

Experimental Protocols
Synthesis of 1-(3-Methoxypyridin-2-yl)ethanone

A common synthetic route to prepare 1-(3-Methoxypyridin-2-yl)ethanone involves the
Grignard reaction of a methoxypyridine derivative with a suitable acetylating agent. A detailed
experimental protocol is as follows:

Materials:
e 2-Cyano-3-methoxypyridine

o Methylmagnesium iodide (or bromide) solution in a suitable solvent (e.g., THF or diethyl
ether)

e Anhydrous tetrahydrofuran (THF)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1321859?utm_src=pdf-body
https://www.benchchem.com/product/b1321859?utm_src=pdf-body
https://www.benchchem.com/product/b1321859?utm_src=pdf-body
https://www.benchchem.com/product/b1321859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2 N Hydrochloric acid
Ethyl acetate

Anhydrous sodium sulfate
Water

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Under a nitrogen atmosphere, dissolve 2-cyano-3-methoxypyridine in anhydrous THF in a
three-necked flask equipped with a magnetic stirrer and a dropping funnel.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add the methylmagnesium iodide solution dropwise to the reaction mixture while
maintaining the temperature at 0 °C.

After the addition is complete, continue to stir the reaction mixture at 0 °C for an additional 2
hours.

Upon completion of the reaction (which can be monitored by thin-layer chromatography),
guench the reaction by the slow addition of water at 0 °C.

Adjust the pH of the resulting solution to approximately 7 using 2 N hydrochloric acid.
Extract the aqueous layer with ethyl acetate (typically 3 portions).
Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure to obtain
the crude product.

Purify the crude product by silica gel column chromatography, typically using a gradient of
hexane and ethyl acetate as the eluent, to yield pure 1-(3-methoxypyridin-2-yl)ethanone
as a colorless oil.
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General Protocol for Melting Point Determination

For a substance that is a solid or a semi-solid at room temperature, the melting point can be
determined using a standard melting point apparatus.

Materials:

e Melting point apparatus

o Capillary tubes (sealed at one end)
o Sample of the solid compound

Procedure:

Ensure the sample is dry and finely powdered.
e Introduce a small amount of the powdered sample into the open end of a capillary tube.

o Tap the sealed end of the capillary tube on a hard surface to pack the sample into the
bottom. The packed sample height should be 2-3 mm.

e Place the capillary tube into the heating block of the melting point apparatus.
o Heat the block at a steady rate (e.g., 10-20 °C per minute) for a preliminary determination.

e Observe the sample through the magnifying lens. Note the temperature at which the first
drop of liquid appears (the onset of melting) and the temperature at which the last solid
particle melts (completion of melting). This provides the melting range.

o For a more accurate determination, repeat the process with a fresh sample, heating rapidly
to about 15-20 °C below the approximate melting point observed in the first trial, and then
reduce the heating rate to 1-2 °C per minute through the melting range.

General Protocol for Boiling Point Determination (Micro
Method)

For a liquid sample, the boiling point can be determined using a micro boiling point method.
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Materials:

Thiele tube or other suitable heating bath (e.g., oil bath)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Sample of the liquid compound

Procedure:

Attach a small test tube containing 0.2-0.5 mL of the liquid sample to a thermometer using a
rubber band or wire. The bottom of the test tube should be level with the thermometer bulb.

o Place a capillary tube, with the sealed end up, into the small test tube.

e Immerse the assembly into a Thiele tube or oil bath, ensuring the heat-transfer liquid is
above the level of the sample but below the opening of the test tube.

» Heat the heating bath gently. As the temperature rises, air trapped in the capillary tube will be
expelled, seen as a slow stream of bubbles.

» Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tube. This indicates that the vapor pressure of the sample has overcome the atmospheric
pressure.

» Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to be drawn back into the capillary tube.

Logical Workflow Visualization

As no specific signaling pathways involving 1-(3-Methoxypyridin-2-yl)ethanone have been
identified in the literature, the following diagram illustrates the logical workflow of its chemical
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synthesis.
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Caption: Synthetic workflow for 1-(3-Methoxypyridin-2-yl)ethanone.

 To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 1-(3-Methoxypyridin-2-yl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321859#physical-properties-like-melting-and-
boiling-point-of-1-3-methoxypyridin-2-yl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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